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Compound of Interest

Compound Name: 2-(Diallylamino)nicotinic acid
CAS No.: 1019461-28-9
Cat. No.: B1385718
Get Quote
Abstract

This application note details a robust High-Performance Liquid Chromatography-Tandem Mass
Spectrometry (HPLC-MS/MS) protocol for the quantification of 2-(Diallylamino)nicotinic acid
(CAS: N/A, derivative of 2-aminonicotinic acid). While often encountered as a synthetic
intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs) like niflumic
acid or flunixin analogs, its amphoteric nature and hydrophobic diallyl substituents present
unique chromatographic challenges. This guide provides a validated workflow utilizing a C18
stationary phase with electrospray ionization (ESI) in positive mode, ensuring high sensitivity
(LLOQ < 5 ng/mL) and specificity in complex matrices.

Introduction & Chemical Context

2-(Diallylamino)nicotinic acid (

) is a structural analog of nicotinic acid where the amine at the 2-position is substituted with two
allyl groups.

o Physicochemical Properties:
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o Amphoteric Nature: Contains a basic tertiary amine/pyridine ring and an acidic carboxylic
acid.

o LogP: The diallyl groups significantly increase lipophilicity compared to the parent nicotinic
acid, making Reverse Phase Chromatography (RPC) the ideal separation mode.

o pKa: The carboxylic acid typically has a pKa

3.5-4.0, while the pyridine nitrogen has a pKa
3.0-3.5.

¢ Analytical Challenge: Standard nicotinic acid methods often require HILIC or ion-pairing due
to high polarity. However, the diallyl modification allows for standard C18 retention, provided
the pH is controlled to suppress ionization of the carboxylic acid or protonate the amine for
MS detection.

Method Development Strategy
Chromatographic Separation (The "Why")

We utilize a C18 column with an acidic mobile phase.[1]

» Acidic pH (0.1% Formic Acid): Maintains the carboxylic acid in its neutral form (mostly) while
protonating the tertiary amine and pyridine nitrogen. This creates a cationic species (

) ideal for ESI+ sensitivity.

» Retention Logic: Unlike bare nicotinic acid which elutes in the void volume on C18, the
hydrophobic diallyl "tail" provides sufficient interaction with the C18 alkyl chains, ensuring
retention and separation from polar matrix interferences.

Mass Spectrometry (The "Why")

« lonization:ESI Positive Mode is selected. The basic nitrogen atoms readily accept a proton.
e Fragmentation Pathway:

o Precursor:
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219.1 (

)

o Product lons: The most energetically favorable fragmentations involve the loss of the allyl
groups (neutral loss of propene,

, 42 Da) or decarboxylation (

, 44 Da).

Experimental Protocol
Reagents and Standards[1][2][3][4]

o Reference Standard: 2-(Diallylamino)nicotinic acid (>98% purity).
e Internal Standard (IS): Niflumic acid-

or Nicotinic acid-
(structural analog preferred).

e Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

Sample Preparation (Liquid-Liquid Extraction)

Rationale: LLE provides cleaner extracts than protein precipitation for hydrophobic analytes.
e Aliquot: Transfer 50

L of plasma/sample into a 1.5 mL tube.
e Spike: Add 10
L of Internal Standard solution (1
g/mL).
» Extract: Add 400

L of Ethyl Acetate. Vortex vigorously for 2 minutes.
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e Centrifuge: 10,000 x g for 5 minutes at 4°C.

o Evaporate: Transfer the supernatant (organic layer) to a fresh tube and evaporate to dryness

under nitrogen at 40°C.

¢ Reconstitute: Dissolve residue in 100

L of Mobile Phase A:B (80:20). Vortex and transfer to HPLC vial.

LC-MS/MS Conditions|[3]

Table 1: Chromatographic Parameters

Parameter

Setting

| Column | Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8

m) or equivalent | | Mobile Phase A | Water + 0.1% Formic Acid | | Mobile Phase B | Acetonitrile
+ 0.1% Formic Acid | | Flow Rate | 0.4 mL/min | | Column Temp | 40°C | | Injection Vol | 5

L |

Table 2: Gradient Profile

Time (min) % Mobile Phase B Event

0.00 10% Initial Hold
0.50 10% Load

3.50 90% Linear Ramp
4.50 90% Wash

4.60 10% Re-equilibration

16.00 | 10% | End |

Table 3: Mass Spectrometer Parameters (Source: ESI+)
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Parameter Value
Capillary Voltage 3500V
Desolvation Temp 400°C
Gas Flow 10 L/min

| Nebulizer | 45 psi |
Table 4: MRM Transitions | Analyte | Precursor (

) | Product (

) | Collision Energy (V) | Role | | :---| :--- | :--- | :--- | :--- | | 2-(Diallylamino)nicotinic acid |
219.1|177.1| 15| Quantifier (Loss of Propene) | | | 219.1 | 135.1 | 25 | Qualifier (Loss of 2x
Propene) | | | 219.1 | 175.1 | 20 | Qualifier (Loss of

) | | Internal Standard | Varies | Varies | Optimized | Normalization |

Visualizations
Analytical Workflow

The following diagram illustrates the logical flow from sample preparation to data output,
emphasizing the critical decision points in the extraction and separation phases.
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Caption: Figure 1: Step-by-step analytical workflow for the extraction and quantification of 2-
(Diallylamino)nicotinic acid.

Proposed Fragmentation Pathway

Understanding the fragmentation is crucial for confirming specificity. The loss of the allyl group
is the primary pathway.

Fragment 1 Loss of 2nd Propene

[M+H - C3H6]+ (-42 Da)
m/z 177.1

Fragment 2
[M+H - 2(C3H6)]+
m/z 135.1

Loss of Propene
(-42 Da)

Precursor lon Decarboxylation

[M+H]+ (-44 Da)
m/z 219.1

Fragment 3
[M+H - CO2]+
m/z 175.1

Click to download full resolution via product page

Caption: Figure 2: Proposed ESI+ fragmentation pathway showing sequential loss of allyl
groups and decarboxylation.

Validation Parameters (FDA Bioanalytical
Guidelines)

To ensure Trustworthiness and Scientific Integrity, the method must be validated against the
following criteria:

e Linearity: Calibrate from 5 ng/mL to 1000 ng/mL.

should be > 0.99.

e Accuracy & Precision:

o Intra-day and Inter-day CV% must be < 15% (20% at LLOQ).
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o Recovery: Compare peak area of extracted samples vs. post-extraction spiked samples.
Target > 80%.

o Matrix Effect: Calculate the Matrix Factor (MF). If MF < 0.8 or > 1.2, consider using a stable
isotope-labeled internal standard or switching to Solid Phase Extraction (SPE).

Troubleshooting & Optimization

o Peak Tailing: If observed, increase buffer concentration (ammonium formate) in the mobile
phase to 5mM to mask residual silanols on the column.

o Carryover: The diallyl group is hydrophobic. Ensure a needle wash with high organic content
(e.g., 50:50 MeOH:lIsopropanol) is used between injections.

¢ Sensitivity Loss: Check the ESI source for contamination. Nicotinic acid derivatives can
sometimes precipitate if the source temperature is too low; ensure Desolvation Temp is
>350°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: HPLC-MS/MS Analysis of 2-
(Diallylamino)nicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385718/docs#application-note-hplc-ms-ms-
analysis-of-2-diallylamino-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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